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Compound of Interest

Compound Name: A-293

Cat. No.: B1666141 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This guide provides crucial safety and logistical information for the handling and disposal of the

AAV-293 cell line. AAV-293 cells, derived from the Human Embryonic Kidney (HEK) 293 cell

line, are instrumental in the production of Adeno-Associated Virus (AAV) vectors. While the cell

line itself is generally considered to have low pathogenic potential to healthy individuals, it is

designated as Biosafety Level 2 (BSL-2) due to its human origin and its use in producing viral

vectors. Adherence to BSL-2 practices is mandatory to minimize exposure risks to personnel

and the environment.

Personal Protective Equipment (PPE)
The following PPE is required at all times when handling AAV-293 cells and derived materials.
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PPE Item Specification Purpose

Lab Coat Solid-front, back-closing gown
Protects skin and clothing from

contamination.

Gloves Nitrile, disposable
Prevents skin contact with cells

and reagents.

Eye Protection
Safety glasses with side

shields or goggles

Protects eyes from splashes

and aerosols.

Face Shield
Required for splash-prone

procedures

Provides an additional layer of

protection for the face.

Operational Plan: Handling AAV-293 Cells
All procedures involving AAV-293 cells must be performed within a certified Class II Biological

Safety Cabinet (BSC) to prevent the generation and release of aerosols.

1. Receiving and Storage:

Upon receipt, inspect the cryovial for any damage.

Immediately transfer the frozen vial to the vapor phase of a liquid nitrogen freezer for long-

term storage.

2. Thawing and Culturing:

Pre-warm culture medium to 37°C.

Thaw the vial rapidly (under 60 seconds) in a 37°C water bath.

Decontaminate the exterior of the vial with 70% ethanol before opening inside the BSC.

Slowly add the cells to a centrifuge tube containing pre-warmed medium.

Centrifuge at a low speed (e.g., 100-200 x g) for 5-10 minutes to pellet the cells.

Resuspend the cell pellet in fresh, pre-warmed medium and transfer to a culture flask.
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Incubate at 37°C with 5% CO₂.

3. Routine Cell Culture and Maintenance:

All media changes and passaging should be conducted in the BSC.

Use aseptic techniques to prevent contamination.

Avoid over-pressurizing pipettes to minimize aerosol generation.

Spill and Exposure Response
1. Spill inside a Biological Safety Cabinet:

Leave the BSC running.

Cover the spill with paper towels and saturate with a 10% bleach solution.

Allow a contact time of at least 20 minutes.

Wipe up the spill and decontaminate the area and any affected equipment with 10% bleach,

followed by a 70% ethanol wipe to remove the corrosive bleach residue.

2. Spill outside a Biological Safety Cabinet:

Evacuate the area and alert others.

Remove any contaminated clothing.

Wait 30 minutes for aerosols to settle before re-entering.

Follow the spill cleanup procedure described above, wearing appropriate PPE.

3. Personal Exposure:

Skin Contact: Wash the affected area with soap and water for at least 15 minutes.

Eye Contact: Flush eyes with water for at least 15 minutes at an eyewash station.
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Report all exposures to your institution's Environmental Health and Safety (EHS)

department.

Disposal Plan
All waste generated from the handling of AAV-293 cells is considered biohazardous and must

be decontaminated prior to disposal.

Waste Type Decontamination and Disposal Procedure

Liquid Waste

Aspirate liquid waste into a flask containing a

final concentration of 10% bleach. Allow a

contact time of at least 20 minutes before

disposing down the sanitary sewer, in

accordance with institutional guidelines.

Solid Waste
All solid waste (e.g., flasks, pipettes, gloves)

must be collected in a biohazard bag.

Final Disposal

All biohazard bags must be securely closed and

autoclaved. Once autoclaved, the waste can be

disposed of in the regular trash, following

institutional procedures.

Experimental Workflow for Handling AAV-293 Cells
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Caption: Workflow for the safe handling of AAV-293 cells.
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To cite this document: BenchChem. [Essential Safety and Handling Guide for AAV-293
Cells]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1666141#personal-protective-equipment-for-
handling-a-293]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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